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Compound of Interest

Compound Name: 1-Phenyl-1-butanol

Cat. No.: B1581738

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the essential handling and
safety precautions for 1-Phenyl-1-butanol (CAS No: 614-14-2). The information presented
herein is intended to support researchers, scientists, and professionals in the field of drug
development in ensuring a safe laboratory environment.

Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1-Phenyl-1-butanol is
fundamental to its safe handling. The following table summarizes key quantitative data for this
compound.
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Property Value Source(s)

Molecular Formula C10H140 [1112]

Molecular Weight 150.22 g/mol [1][2]

Appearance CoIorIfess. to almo.st colorless 1]
clear liquid or solid

Boiling Point 170 °C at 100 mmHg [1112]

115 °C at 14 mmHg [4]

120 °C at 0.05 mmHg [5]

Melting Point 44-46 °C [4]

45-47 °C [5]

Flash Point 16 °C (literature) [1112]

103 °C (closed cup)

[4]1[5]

Soluble in organic solvents.

Solubility Water solubility estimated at [1][6]
1885 mg/L at 25 °C.
CAS Number 614-14-2 [11[2117]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-Phenyl-1-butanol is classified with the following hazards. However, some suppliers

do not list a GHS classification.[6]

Flammable liquids[8][9]

Harmful if swallowed[8][9]

Causes skin irritation[8][9]

Causes serious eye damage[8][9]
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e May cause respiratory irritation[8][9]
e May cause drowsiness or dizziness[8][9]

Note: The toxicological properties of 1-Phenyl-1-butanol have not been fully investigated.[10]
Acute toxicity data such as LD50 (oral, dermal, inhalation) is not available in the reviewed
literature.[2]

Safe Handling and Storage Protocols

Adherence to strict safety protocols is paramount when working with 1-Phenyl-1-butanol to
minimize exposure and prevent accidents.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[10]

e Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Gloves must be
inspected prior to use and removed using the proper technique to avoid skin contact.[3]

« Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin exposure.[10] In case of a splash hazard, an apron and arm covers may be necessary.

o Respiratory Protection: If working in a poorly ventilated area or if vapors, mists, or dust are
generated, a NIOSH-approved respirator is recommended.[8]

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.[10]

e An eyewash station and safety shower should be readily accessible in the immediate work
area.[10]

Storage
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e Store in a cool, dry, and well-ventilated place away from heat, sparks, open flames, and
other ignition sources.[8][10]

» Keep containers tightly closed to prevent leakage and evaporation.[10]
» Store away from incompatible materials such as strong oxidizing agents.[10]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[8]

 In Case of Skin Contact: Immediately wash off with soap and plenty of water. Consult a
physician if irritation persists.[8]

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.[8]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8]

o Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[8] Hazardous combustion products include carbon oxides.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures
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» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment.[10] Remove all sources of ignition.[8]

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[8][10]

» Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, silica gel,
universal binder) and place it in a suitable, closed container for disposal.[10]

Experimental Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 1-Phenyl-1-butanol
in a laboratory setting.
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A logical workflow for the safe handling of 1-Phenyl-1-butanol.
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Toxicological and Metabolic Pathways

Currently, there is a lack of specific data in the public domain regarding the detailed metabolic
and toxicological signaling pathways of 1-Phenyl-1-butanol in biological systems. Further
research is required to elucidate these mechanisms.

Disclaimer: This guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive Safety Data Sheet (SDS) or professional safety
training. Always consult the most current SDS for 1-Phenyl-1-butanol from your supplier and
adhere to all institutional and local safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Phenyl-1-butanol | 614-14-2 | AAA61414 | Biosynth [biosynth.com]

2. Page loading... [guidechem.com]

3. nbinno.com [nbinno.com]

4. (R)-(+)-1-Phenyl-1-butanol 97 22144-60-1 [sigmaaldrich.com]

e 5.(S)-(-)-1-Phenyl-1-butanol 97 22135-49-5 [sigmaaldrich.com]

e 6. 1-phenyl-1-butanol, 614-14-2 [thegoodscentscompany.com]

e 7. 1-Phenyl-1-butanol | C10H140 | CID 95372 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 8. opcw.org [opcw.org]

e 9. actylislab.com [actylislab.com]

e 10. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Navigating the Safe Handling of 1-Phenyl-1-butanol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581738#handling-and-safety-precautions-for-1-
phenyl-1-butanol]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/product/b1581738?utm_src=pdf-body
https://www.benchchem.com/product/b1581738?utm_src=pdf-custom-synthesis
https://www.biosynth.com/p/AAA61414/614-14-2-1-phenyl-1-butanol
https://www.guidechem.com/msds/614-14-2.html
https://www.nbinno.com/article/other-organic-chemicals/1-phenyl-1-butanol-a-key-chemical-intermediate-driving-industrial-progress-yp
https://www.sigmaaldrich.com/US/en/product/aldrich/317314
https://www.sigmaaldrich.com/SG/en/product/aldrich/317322
http://www.thegoodscentscompany.com/data/rw1466451.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Phenyl-1-butanol
https://www.opcw.org/sites/default/files/documents/ADM/PSB/Tender/71-36-3_butanol.pdf
https://www.actylislab.com/msds/Butan-1-ol.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13433&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1581738#handling-and-safety-precautions-for-1-phenyl-1-butanol
https://www.benchchem.com/product/b1581738#handling-and-safety-precautions-for-1-phenyl-1-butanol
https://www.benchchem.com/product/b1581738#handling-and-safety-precautions-for-1-phenyl-1-butanol
https://www.benchchem.com/product/b1581738#handling-and-safety-precautions-for-1-phenyl-1-butanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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